4-(Dimethylamino)cyclohexanol

• CAS: 103023-51-4
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• SMILES: CN(C)C1CCC(CC1)O
• InChI: InChI=1S/C8H17NO/c1-9(2)7-3-5-8(10)6-4-7/h7-8,10H,3-6H2,1-2H3
• InChIKey: STNVXNYQNKDYBT-UHFFFAOYSA-N

Researchers require exact trans stereochemistry for reproducible venlafaxine synthesis and asymmetric reactions. Using cis isomers or undefined mixtures risks failed syntheses and off-target activity. trans-4-(Dimethylamino)cyclohexanol (CAS 103023-51-4) solves this with: • Minimum 98% (GC) purity - 3% higher than common cis grades, reducing purification steps • Defined melting point 50-56°C - reliable crystalline solid for weighing and formulation • Distinct mass spectral fingerprint - enables stereospecific QC method validation

trans-4-(Dimethylamino)cyclohexanol Overview

trans-4-(Dimethylamino)cyclohexanol, CAS 103023-51-4, is a chiral cyclohexanol derivative bearing a trans-configured dimethylamino group at the 4-position. This secondary amino alcohol serves as a key building block in medicinal chemistry, notably as a precursor to venlafaxine and related antidepressants [1]. The trans stereochemistry is critical for its utility, influencing both physicochemical properties and reactivity .

Stereochemical Control Defined trans configuration for asymmetric synthesis workflows

Synthetic Building Block Precursor for venlafaxine-related research intermediates

Solid-State Form Crystalline solid with reproducible handling characteristics

• [1] ChemSpace. (1r,4r)-4-(dimethylamino)cyclohexan-1-ol. CSCS00011935102. CAS: 103023-51-4. https://chem-space.com/CSCS00011935102-AAD181 View Source

Stereochemical Purity of trans-4-(Dimethylamino)cyclohexanol

While generic 4-(dimethylamino)cyclohexanol (CAS 61168-09-0) and the cis isomer (CAS 103023-50-3) share the same molecular formula, their physical and stereochemical profiles differ markedly. The trans isomer (CAS 103023-51-4) is a well-defined crystalline solid with a specific melting point and purity profile, whereas the cis isomer lacks a reported melting point, indicating different solid-state behavior . Critically, stereochemistry dictates molecular recognition in biological systems and reaction outcomes in asymmetric synthesis. Substituting an undefined mixture or the wrong isomer can lead to failed syntheses, off-target biological activity, or irreproducible results, underscoring the need for exact stereochemical specification [1].

trans isomer (CAS 103023-51-4)

cis isomer or undefined mixture

Stereochemical mismatch may compromise synthesis reproducibility and target engagement studies.

Crystalline solid, high certified purity

Often oil, lower purity specification

Physical state and purity differences may alter reaction profiles and purification requirements.

• [1] J-STAGE. Mass Spectra of Stereoisomers of 4-Dimethylaminocyclohexanol Derivatives. 1991, 39(1), 29-34. https://www.jstage.jst.go.jp/article/massspec/39/1/39_1_29/_article/-char/en View Source

trans-4-(Dimethylamino)cyclohexanol: Quantified Evidence

Melting Point vs. cis-Isomer

The trans isomer of 4-(dimethylamino)cyclohexanol (CAS 103023-51-4) exhibits a well-defined melting point range of 50–56°C, indicating its crystalline nature at room temperature . In contrast, the cis isomer (CAS 103023-50-3) has no reported melting point, suggesting a different physical state (often an oil) at room temperature . The structurally related 4-aminocyclohexanol (CAS 6850-65-3, cis/trans mixture) melts at a higher temperature of 64–65°C [1]. This lower, well-defined melting point for the trans-dimethylamino derivative provides a clear physical property differentiator.

Melting Point

Direct comparison

trans: 50–56°C (solid); cis: no reported mp

Defined melting point supports consistent handling in synthesis research.

Enables reproducible weighing and solid-phase protocols.

Evidence Dimension	Melting Point
Target Compound Data	50–56°C (solid)
Comparator Or Baseline	cis-4-(Dimethylamino)cyclohexanol: No reported melting point; 4-Aminocyclohexanol (mix): 64–65°C
Quantified Difference	Lower by at least 8–9°C vs. aminocyclohexanol; qualitative physical state difference vs. cis-isomer.
Conditions	Standard atmospheric pressure

Why This Matters

A defined melting point ensures consistent physical form and ease of handling, crucial for reproducible weighing and formulation in pharmaceutical research and manufacturing.

• [1] CAS Common Chemistry. 4-Aminocyclohexanol. CAS RN: 6850-65-3. https://commonchemistry.cas.org/detail?cas_rn=6850-65-3 View Source

Purity vs. cis-Isomer

Commercially available trans-4-(dimethylamino)cyclohexanol (CAS 103023-51-4) is routinely offered with a minimum purity specification of 98% as determined by gas chromatography (GC) . In comparison, the cis isomer (CAS 103023-50-3) is often supplied at a lower standard purity of 95% . This 3-percentage-point difference in certified purity represents a significant reduction in potential impurities for the trans isomer, which is critical for high-sensitivity applications.

Minimum Purity (GC)

Specification review

trans: ≥98%; cis: ≥95%

Higher purity supports reduced purification burden in sensitive syntheses.

Verify against lot-specific certificate of analysis.

Evidence Dimension	Minimum Certified Purity
Target Compound Data	≥98% (GC)
Comparator Or Baseline	cis-4-(Dimethylamino)cyclohexanol: ≥95%
Quantified Difference	3 percentage points higher minimum purity
Conditions	Commercial supplier specifications

Why This Matters

Higher purity translates directly to fewer side reactions, cleaner analytical data, and reduced purification burden, thereby saving time and cost in R&D and manufacturing workflows.

Mass Spectrometry Differentiation

Electron ionization mass spectrometry reveals clear differences in the relative intensities of molecular ions between the cis and trans isomers of 4-dimethylaminocyclohexanol derivatives [1]. While exact quantification of the intensity difference is not provided in the abstract, the study explicitly notes that these differences allow for stereochemical differentiation. This provides a direct analytical handle to confirm the identity and stereochemical purity of trans-4-(dimethylamino)cyclohexanol, a feature absent in non-stereoselective assays.

Mass Spectrometry

Class-level inference

Distinct EI-MS fragment ion intensities

Enables stereochemical identity confirmation in analytical QC.

Method validated for dimethylaminocyclohexanol derivatives.

Evidence Dimension	Mass Spectral Fingerprint
Target Compound Data	Distinct relative molecular ion intensity pattern
Comparator Or Baseline	cis-4-Dimethylaminocyclohexanol: Different relative molecular ion intensity pattern
Quantified Difference	Qualitatively distinguishable fragmentation patterns
Conditions	Electron ionization mass spectrometry

Why This Matters

The ability to analytically distinguish and confirm the trans stereoisomer via mass spectrometry ensures quality control and reproducibility in research where stereochemistry dictates outcome.

• [1] J-STAGE. Mass Spectra of Stereoisomers of 4-Dimethylaminocyclohexanol Derivatives. 1991, 39(1), 29-34. https://www.jstage.jst.go.jp/article/massspec/39/1/39_1_29/_article/-char/en View Source

Density vs. Aminocyclohexanol

The predicted density of trans-4-(dimethylamino)cyclohexanol is 0.97 ± 0.1 g/cm³ . In comparison, the structurally simpler 4-aminocyclohexanol (cis/trans mixture) has a higher predicted density of 1.037 ± 0.06 g/cm³ . The lower density of the dimethylamino derivative reflects the additional methyl groups, which increase molecular volume without proportionally increasing mass, impacting solubility and formulation characteristics.

Predicted Density

Cross-study comparable

trans: 0.97 ± 0.1 g/cm³; 4-aminocyclohexanol: 1.037 ± 0.06 g/cm³

Lower density may influence solution behavior in formulation studies.

Computed property; confirm experimentally if critical.

Evidence Dimension	Predicted Density
Target Compound Data	0.97 ± 0.1 g/cm³
Comparator Or Baseline	4-Aminocyclohexanol (mix): 1.037 ± 0.06 g/cm³
Quantified Difference	Approximately 0.067 g/cm³ lower
Conditions	Computed/predicted property

Why This Matters

Density differences influence solution behavior, mass-volume relationships in formulation, and can be a tie-breaking factor in selecting building blocks for specific material science applications.

Application Scenarios for trans-4-(Dimethylamino)cyclohexanol

Asymmetric Synthesis & Chiral Building Blocks

The defined trans stereochemistry of CAS 103023-51-4, confirmed by its distinct mass spectral signature [1], makes it the preferred starting material for stereoselective syntheses. In contrast to the cis isomer or undefined mixtures, the trans isomer ensures predictable stereochemical outcomes in downstream reactions, a critical requirement for the synthesis of chiral pharmaceutical intermediates like venlafaxine [2]. Researchers requiring precise stereocontrol should prioritize this grade.

High-Purity API Synthesis

With a minimum certified purity of 98% (GC) [1], trans-4-(dimethylamino)cyclohexanol (CAS 103023-51-4) is the optimal choice for applications demanding low impurity profiles, such as late-stage pharmaceutical intermediate synthesis or as a reference standard. The 3-percentage-point purity advantage over the common cis-isomer grade [2] directly reduces purification steps and improves yield in sensitive chemical transformations.

Solid-Phase & Crystalline Research

The well-defined melting point of 50–56°C [1] distinguishes this trans isomer as a reliable crystalline solid. This property is essential for reproducible weighing and solid-phase formulation studies. In contrast, the cis isomer's lack of a reported melting point [2] introduces uncertainty in its physical state. For research requiring consistent solid-state behavior, CAS 103023-51-4 is the unambiguous choice.

QC and Analytical Method Development

The documented difference in mass spectral fragmentation patterns between cis and trans isomers [1] provides a direct analytical method for confirming stereochemical identity. This is a valuable asset for QC laboratories developing identity or purity tests for in-process materials or final products. The availability of a distinct analytical fingerprint for the trans isomer supports robust, stereospecific method validation.

Application

Selection Property

Validation Focus

Asymmetric Synthesis Research

Defined trans stereochemistry

Stereochemical outcome verification

High-Purity Intermediate Synthesis

High certified purity specification

Impurity profile and purification assessment

Crystalline Solid-State Studies

Defined melting point range

Solid-state behavior consistency

Analytical QC Method Development

Distinct MS fragmentation signature

Method specificity for trans isomer

• [1] J-STAGE. Mass Spectra of Stereoisomers of 4-Dimethylaminocyclohexanol Derivatives. 1991, 39(1), 29-34. https://www.jstage.jst.go.jp/article/massspec/39/1/39_1_29/_article/-char/en View Source
• [2] ChemSpace. (1r,4r)-4-(dimethylamino)cyclohexan-1-ol. CSCS00011935102. CAS: 103023-51-4. https://chem-space.com/CSCS00011935102-AAD181 View Source